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Compound of Interest

Compound Name: 5-Methoxy-3-methylphthalic acid

Cat. No.: B012782 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a summary of the currently available technical information regarding 5-
Methoxy-3-methylphthalic acid. Despite a comprehensive search of scientific literature and

chemical databases, detailed information on the discovery, historical development, and specific

experimental protocols for this compound remains largely unpublished or inaccessible in the

public domain. Commercial suppliers list the compound, but often with limited accompanying

analytical data.

Chemical Identity and Properties
5-Methoxy-3-methylphthalic acid is a substituted aromatic dicarboxylic acid. Basic chemical

information is available from various suppliers.

Table 1: Physicochemical Properties of 5-Methoxy-3-methylphthalic Acid
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Property Value Source

CAS Number 103203-38-9

ChemicalBook[1], Santa Cruz

Biotechnology, Sigma-

Aldrich[2]

Molecular Formula C₁₀H₁₀O₅

ChemicalBook[1], Santa Cruz

Biotechnology, Sigma-

Aldrich[2]

Molecular Weight 210.18 g/mol

ChemicalBook[1], Santa Cruz

Biotechnology, Sigma-

Aldrich[2]

Note: In-depth analytical data such as melting point, boiling point, solubility, and spectroscopic

data (NMR, IR, Mass Spectrometry) are not consistently provided by major chemical suppliers.

Sigma-Aldrich, for instance, explicitly states that they do not collect analytical data for this

product and place the responsibility of confirming purity and identity on the buyer.[2]

History of Discovery and Synthesis
The history of the discovery and the first synthesis of 5-Methoxy-3-methylphthalic acid are

not well-documented in readily accessible scientific literature. Searches for primary publications

detailing its initial preparation and characterization have not yielded specific results.

While a definitive, published experimental protocol for the synthesis of 5-Methoxy-3-
methylphthalic acid is not available, a hypothetical synthetic route can be proposed based on

established organic chemistry principles for analogous compounds. One plausible approach

would be the oxidation of a suitably substituted precursor.

Hypothetical Synthesis Workflow
The following diagram illustrates a potential, though unconfirmed, synthetic pathway for 5-
Methoxy-3-methylphthalic acid. This workflow is based on general reactions for the formation

of phthalic acids from substituted xylenes and should be considered a theoretical model.
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Starting Material Oxidizing Agent

Product

1-Methoxy-2,3-dimethylbenzene

5-Methoxy-3-methylphthalic acid

Oxidation

Potassium Permanganate (KMnO₄)

Reacts with

Click to download full resolution via product page

Caption: Hypothetical oxidation of 1-methoxy-2,3-dimethylbenzene to yield 5-Methoxy-3-
methylphthalic acid.

Hypothetical Experimental Protocol:
A generalized procedure for a reaction of this nature would involve the following steps. This is a

theoretical protocol and has not been validated for this specific compound.

Reaction Setup: A solution of 1-methoxy-2,3-dimethylbenzene would be prepared in a

suitable solvent, such as a mixture of pyridine and water, in a reaction vessel equipped with

a reflux condenser and a stirrer.

Oxidation: Potassium permanganate would be added portion-wise to the stirred solution at

an elevated temperature. The reaction progress would be monitored by a suitable technique,

such as thin-layer chromatography (TLC).

Workup: Upon completion of the reaction, the excess potassium permanganate would be

quenched, for example, with a reducing agent like sodium bisulfite. The manganese dioxide

byproduct would be removed by filtration.

Isolation and Purification: The filtrate would be acidified to precipitate the crude 5-Methoxy-
3-methylphthalic acid. The solid product would then be collected by filtration and purified,
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for instance, by recrystallization from an appropriate solvent system.

Potential Applications in Research and Drug
Development
The specific applications of 5-Methoxy-3-methylphthalic acid in drug discovery and

development are not extensively reported. However, phthalic acid derivatives are a class of

compounds with diverse biological activities and are used as scaffolds in medicinal chemistry.

The substituents on the aromatic ring, a methoxy and a methyl group, can influence the

molecule's polarity, metabolic stability, and binding interactions with biological targets.

Given its structure, potential areas of investigation could include its use as a building block in

the synthesis of more complex molecules with potential therapeutic activities. Without

published biological data, its role remains speculative.

Conclusion
5-Methoxy-3-methylphthalic acid is a known chemical compound that is commercially

available. However, there is a notable absence of detailed scientific literature regarding its

discovery, historical context, and validated experimental protocols for its synthesis and

characterization. This lack of information presents a challenge for researchers and drug

development professionals. The information provided herein is a compilation of the limited data

available from chemical suppliers and a theoretical framework for its synthesis based on

established chemical principles. Further research and publication are necessary to build a

comprehensive technical understanding of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b012782#discovery-and-history-of-5-methoxy-3-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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